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Compound of Interest

Compound Name: Methylcyclohexane-d14

Cat. No.: B156626 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Methylcyclohexane-d14 (MCH-d14) has emerged as a solvent of choice for low-temperature

Nuclear Magnetic Resonance (NMR) studies, offering a unique combination of physical

properties that make it particularly well-suited for the analysis of temperature-sensitive

molecules and the trapping of reactive intermediates. Its very low melting point and relatively

low viscosity at reduced temperatures allow for the acquisition of high-resolution NMR spectra

over a broad temperature range, providing critical insights into molecular structure, dynamics,

and reaction mechanisms.

Key Advantages of Methylcyclohexane-d14 for Low-
Temperature NMR
Methylcyclohexane-d14's utility in low-temperature NMR stems from its advantageous

physical characteristics. Its remarkably low melting point of -126 °C provides a wide liquid

range for variable-temperature experiments. This allows researchers to study dynamic

processes and reaction intermediates at temperatures inaccessible with many other common

deuterated solvents.

Furthermore, its viscosity, while increasing at lower temperatures, remains manageable, which

is crucial for obtaining sharp NMR signals. High viscosity leads to broader lines, obscuring

important spectral details. While specific viscosity data for the deuterated form at various low
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temperatures is not readily available, data for non-deuterated methylcyclohexane serves as a

useful guide.

Physical Properties of Methylcyclohexane-d14
A summary of the key physical properties of Methylcyclohexane-d14 is presented below.

Property Value

Molecular Formula C₇D₁₄

Molecular Weight 112.27 g/mol

Melting Point -126 °C

Boiling Point 101 °C

Density 0.88 g/mL at 25 °C

Comparison with Other Low-Temperature NMR
Solvents
The choice of solvent is critical for successful low-temperature NMR experiments. The following

table provides a comparison of Methylcyclohexane-d14 with other commonly used deuterated

solvents for low-temperature applications.
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Solvent Melting Point (°C)
Useful Low-Temp.
Range (°C)

Key Characteristics

Methylcyclohexane-

d14
-126 -120 to 100

Very wide liquid

range, suitable for

very low

temperatures.

Toluene-d8 -95 -90 to 110

Good for aromatic

compounds, but

higher melting point

than MCH-d14.

Dichloromethane-d2 -97 -90 to 40

Good solubility for

many organic

compounds, but lower

boiling point.

Acetone-d6 -94 -90 to 56

Polar aprotic solvent,

but can be reactive

with some analytes.

Methanol-d4 -98 -90 to 65

Protic solvent, useful

for studying

exchangeable

protons.

Experimental Protocols
Protocol 1: Sample Preparation for Low-Temperature
NMR Spectroscopy
This protocol outlines the steps for preparing a sample for low-temperature NMR analysis using

Methylcyclohexane-d14.

Materials:

Analyte of interest
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Methylcyclohexane-d14

High-quality 5 mm NMR tube (rated for low temperatures)

NMR tube cap

Pipettes

Small vial for dissolution

Filter (e.g., glass wool or a syringe filter)

Vortex mixer (optional)

Procedure:

Ensure Cleanliness: Thoroughly clean the NMR tube and cap with an appropriate solvent

(e.g., acetone) and dry them completely to avoid any contaminants.

Weigh Analyte: Accurately weigh the desired amount of the analyte into a clean, dry vial. The

optimal concentration will depend on the analyte and the specific experiment.

Dissolve the Sample: Add the required volume of Methylcyclohexane-d14 to the vial to

dissolve the analyte. For a standard 5 mm NMR tube, a volume of 0.5-0.6 mL is typically

used. Gently agitate or vortex the vial to ensure complete dissolution.

Filter the Solution: To remove any particulate matter that could degrade spectral quality, filter

the solution directly into the NMR tube using a pipette with a small plug of glass wool or a

syringe filter.

Cap the Tube: Securely cap the NMR tube to prevent solvent evaporation and

contamination. For volatile samples or long-term storage, sealing the cap with parafilm is

recommended.

Labeling: Clearly label the NMR tube with the sample identification.

Equilibration: Before inserting the sample into the pre-cooled NMR probe, allow the sample

to cool in a cold bath (e.g., dry ice/acetone) for a few minutes to minimize thermal shock to
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the instrument.

Protocol 2: Variable-Temperature (VT) NMR Experiment
This protocol provides a general procedure for conducting a variable-temperature NMR

experiment. Note: Always follow the specific operating procedures for your NMR spectrometer.

Instrumentation:

NMR spectrometer equipped with a variable-temperature unit.

Procedure:

Initial Setup: Insert a standard solvent sample (at room temperature) to lock and shim the

spectrometer.

Probe Cooling: Set the desired low temperature on the spectrometer's variable-temperature

controller. Allow the probe to equilibrate at the target temperature, which may take 15-30

minutes.

Sample Insertion: Once the probe temperature is stable, carefully insert the pre-cooled

sample into the NMR probe.

Locking and Shimming: Re-lock the spectrometer on the deuterium signal of

Methylcyclohexane-d14. Perform shimming to optimize the magnetic field homogeneity at

the target temperature.

Acquire Spectra: Acquire the NMR spectrum using the desired experimental parameters.

Temperature Variation: To acquire spectra at different temperatures, incrementally change

the temperature setting. Allow the system to equilibrate at each new temperature before re-

shimming and acquiring the spectrum. It is crucial to change the temperature in small steps

(e.g., 5-10 °C) to avoid damaging the probe.

Returning to Ambient Temperature: After the experiment, slowly and incrementally increase

the temperature back to room temperature.

Sample Removal: Once the probe has returned to ambient temperature, eject the sample.
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Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety glasses and

gloves.

Handle cryogenic liquids (like liquid nitrogen, if used for cooling) with extreme care.

Be aware of the potential for pressure buildup in sealed NMR tubes upon warming.

Visualizing Workflows
Solvent Selection Workflow
The selection of an appropriate solvent is a critical first step in any low-temperature NMR study.

The following diagram illustrates a logical workflow for this process.
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Click to download full resolution via product page

Caption: Workflow for selecting a low-temperature NMR solvent.

Experimental Workflow for Low-Temperature NMR
The following diagram outlines the key steps involved in a typical low-temperature NMR

experiment aimed at studying reaction dynamics or trapping intermediates.
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Caption: General workflow for a low-temperature NMR experiment.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b156626?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Methylcyclohexane-d14: A Superior Solvent for Low-
Temperature NMR Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156626#methylcyclohexane-d14-as-a-solvent-for-
low-temperature-nmr-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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